3-(Cyanocarbamoyl)prop-2-enoic acid

• IUPAC Name: 4-(cyanoamino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C5H4N2O3/c6-3-7-4(8)1-2-5(9)10/h1-2H,(H,7,8)(H,9,10)
• InChI Key: WTXTWASWMNOMSF-UHFFFAOYSA-N
• Canonical SMILES: C(=CC(=O)O)C(=O)NC#N
• Molecular Formula: C5H4N2O3
• Molecular Weight: 140.10 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Safety And Hazards

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Future Directions

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